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Compound of Interest

Compound Name: Phenol chloroform

Cat. No.: B8533926

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety precautions and
handling guidelines for phenol chloroform, a reagent mixture commonly utilized in molecular
biology for the purification of nucleic acids. Due to the significant health hazards associated
with its components, stringent adherence to safety protocols is paramount. This document
outlines the chemical and physical properties, occupational exposure limits, toxicity, handling
procedures, emergency protocols, and waste disposal methods for phenol and chloroform.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of phenol and chloroform is
fundamental to their safe handling. Both are volatile organic compounds with distinct

characteristics.

Table 1: Physical and Chemical Properties of Phenol and Chloroform
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Property

Phenol

Chloroform

Chemical Formula

CesHsOH[1]

CHCI3[2]

Colorless-to-white crystalline

Clear, colorless, volatile liquid.

Appearance solid when pure; may be a pink
. . [41[5]
or red liquid commercially.[3]
) ] Pleasant, sweet, non-irritating

Odor Sickeningly sweet and tarry.[3]

odor.[4][6]
Boiling Point 181.7 °C (359 °F)[7] 61.2 °C[5]
Melting Point 43 °C (109 °F)[7] -63.5°C

Solubility in Water

84.2 g/1000 mL (moderately
soluble)[1]

Slightly soluble (~0.8 g/L at
25°C).[5]

Vapor Pressure

0.4 mmHg at 20 °C[7]

159 mmHg at 20 °CJ8]

Flash Point

79 °C (175 °F)[3][9]

Non-flammable under most

conditions.[4]

Specific Gravity

1.06[7]

1.48 g/cm3[5]

Health Hazards and Toxicity

Both phenol and chloroform pose significant health risks. Phenol is highly corrosive and toxic,

while chloroform is a suspected human carcinogen.[10] The combination of these two

chemicals in a mixture can enhance the dermal absorption of phenol.[10]

Table 2: Summary of Health Hazards
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Hazard

Phenol

Phenol:Chloroform
Chloroform .
Mixture

Acute Effects

Severe skin burns,
eye damage, and
systemic poisoning.[9]
[11] Has an anesthetic
effect, so pain may
not be immediately felt

upon contact.[10]

Skin and eye irritation,
o Enhanced dermal
dizziness, headache, ]
absorption of phenol.

and anesthesia.[12]
[10]

[13]

Chronic Effects

Damage to the liver,
kidneys, and central
nervous system.[14]
[15] Suspected to
cause genetic defects.
[10]

Suspected human

carcinogen and
) Causes damage to
reproductive hazard.
organs through
[10] May cause
) prolonged or repeated
damage to the liver,
) exposure.[16][17]

kidneys, and central

nervous system.[13]

Routes of Exposure

Inhalation, skin
absorption, ingestion,

eye/skin contact.[14]

Inhalation, skin ] ]
o ) Inhalation, skin
absorption, ingestion, o ,
_ absorption, ingestion,
skin and/or eye

eye/skin contact.
contact.[12]

Table 3: Toxicity Data

Value

Phenol

Chloroform

LDso (Oral, Rat)

317 mg/kg[1][18]

1100 mg/kg[16]

LDso (Dermal, Rabbit)

630 mg/kg[18]

>4000 mg/kg (rat)[16]

LCso (Inhalation, Rat)

316 mg/m3[9]

No data available

Occupational Exposure Limits

Regulatory agencies have established permissible exposure limits (PELs) and recommended

exposure limits (RELS) to protect laboratory personnel.
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Table 4: Occupational Exposure Limits

Agency Phenol Chloroform
5 ppm (19 mg/ms) - 8-hour 50 ppm (240 mg/m3) -
OSHA (PEL) pp (' g/m3) .F?IO ( g/m3)
TWA [skin][7][15] Ceiling[12][13]

2 ppm (9.78 mg/m3) - 60-

5 ppm (19 mg/m3) - 10-hour
ppm ( g/m?) minute STEL [potential

NIOSH (REL) TWA; 15.6 ppm (60 mg/m3) -

) » ] occupational carcinogen][12]
15-min Ceiling [skin][7][15]

[19]

ACGIH (TLV) 5 ppm - 8-hour TWA[15] 10 ppm - 8-hour TWA[13]

TWA: Time-Weighted Average; C: Ceiling; [skin]: Skin absorption is a significant route of
exposure.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
mandatory when working with phenol chloroform.

Engineering Controls

e Chemical Fume Hood: All procedures involving phenol chloroform must be performed in a
certified chemical fume hood to minimize inhalation exposure.[14][20]

» Emergency Eyewash and Safety Shower: An easily accessible and functional emergency
eyewash station and safety shower are required in the immediate work area.[11][21][22]

Personal Protective Equipment (PPE)

The following PPE is required when handling phenol chloroform:

o Eye and Face Protection: Chemical splash goggles are mandatory.[14] A face shield worn
over goggles is recommended when there is a significant splash hazard.[23]
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e Gloves: Due to the rapid penetration of both phenol and chloroform through standard
laboratory gloves, specific glove selection is critical.

o Recommended: Viton®, SilverShield®, or Butyl rubber gloves provide the best protection.
[14][15]

o For incidental contact: Double-gloving with 4-mil thick nitrile gloves or a single pair of 8-mil
thick nitrile gloves may be acceptable, but gloves must be changed immediately upon
contamination.[24] Chloroform penetrates nitrile gloves very readily.[24]

o Protective Clothing: A fully buttoned lab coat is required.[10][14] An impervious apron should
be worn over the lab coat when handling larger quantities or when there is a splash risk.[21]
[23]

o Respiratory Protection: When engineering controls are not sufficient to maintain exposure
below the occupational exposure limits, a NIOSH-approved respirator with organic vapor
cartridges is necessary.[7]
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Caption: Required Personal Protective Equipment for Handling Phenol Chloroform.
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Experimental Protocols: Phenol-Chloroform
Extraction Workflow

Phenol-chloroform extraction is a common method for separating nucleic acids from proteins
and lipids. The following diagram illustrates a generalized workflow for this procedure.
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Caption: Generalized workflow for nucleic acid purification using phenol-chloroform extraction.
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Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is crucial to prevent accidental exposures.

Designated Area: Designate a specific area within a chemical fume hood for working with
phenol chloroform.[21]

o Quantities: Purchase and use the smallest practical quantities.[21]

o Transport: Transport phenol chloroform in secondary containment, such as a bottle carrier.
[21][23]

» Storage:

o

Store in a cool, well-ventilated area.[21][23]

o Keep containers tightly closed.[21][23]

o Store away from strong oxidizers, strong alkalis, and chemically active metals.[10][21]
o Store chloroform in a dark location.[10]

o Store containers below eye level.[21]

Spill and Emergency Procedures

Prompt and appropriate action is critical in the event of a spill or exposure.

Spill Cleanup

e Small Spills (<1 L):
o Alert personnel in the immediate area.
o Don appropriate PPE (double nitrile or Viton® gloves, goggles, lab coat).[14]

o Confine the spill using absorbent pads.
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o Collect the absorbed material and contaminated debris into a sealed, labeled hazardous
waste container.[22]

o Clean the spill area with soap and water.[22]
e Large Spills (>1 L):
o Evacuate the area immediately.[14]

o Alert others and contact the institution's emergency response team.[25]

Exposure and First Aid

Immediate medical attention is required for any phenol chloroform exposure.
e Skin Contact:

o Immediately go to the nearest emergency shower and flush the affected area with copious
amounts of water for at least 15 minutes.[14]

o Remove all contaminated clothing while under the shower.[26]

o After initial flushing, wash the area with soap and water.[26] Some protocols recommend
applying polyethylene glycol (PEG-300 or PEG-400) to the affected area.[23]

e Eye Contact:

o Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash
station, holding the eyelids open.[14]

 Inhalation:

o Move the individual to fresh air immediately.[15]
e Ingestion:

o Do NOT induce vomiting.[25]

o If the person is conscious, rinse their mouth with water.
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Caption: Emergency response flowchart for phenol chloroform exposure.

Waste Disposal

Phenol chloroform waste is considered hazardous and must be disposed of according to
institutional and regulatory guidelines.

e Liquid Waste: Collect all liquid waste containing phenol chloroform in a designated,
properly labeled, and sealed hazardous waste container.[10][20]

e Solid Waste: All contaminated materials (e.g., pipette tips, tubes, gloves) must be collected in
a separate, sealed, and labeled hazardous waste container.[20] Do not mix with regular or
biohazardous waste.[22]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the
chemical constituents (Phenol, Chloroform).[20]
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» Disposal: Contact your institution's environmental health and safety department for
hazardous waste pickup.[14][20] Do not pour phenol chloroform waste down the drain.[20]

By adhering to the comprehensive guidelines outlined in this document, researchers, scientists,
and drug development professionals can mitigate the risks associated with phenol chloroform
and ensure a safe laboratory environment. Regular review of these procedures and ongoing
safety training are essential for all personnel working with this hazardous reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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